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Technical Guide: 2-
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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-((Trimethylsilyl)ethynyl)nicotinaldehyde is a substituted pyridine derivative characterized

by the presence of a trimethylsilyl-protected ethynyl group at the 2-position and a formyl

(aldehyde) group at the 3-position of the pyridine ring. This compound belongs to the class of

silylated acetylenic aldehydes, which are versatile building blocks in organic synthesis. The

trimethylsilyl group serves as a protecting group for the terminal alkyne, allowing for selective

reactions at other positions of the molecule. The aldehyde functionality and the alkyne moiety

make it a potentially valuable precursor for the synthesis of more complex heterocyclic

compounds with potential applications in medicinal chemistry and materials science.

Commercial Availability and Suppliers
2-((Trimethylsilyl)ethynyl)nicotinaldehyde is available from commercial suppliers as a

research chemical. It is important to note that this compound is intended for research and

development purposes only.
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Table 1: Commercial Suppliers of 2-((Trimethylsilyl)ethynyl)nicotinaldehyde

Supplier
CAS
Number

Molecular
Formula

Molecular
Weight

Purity
Additional
Information

BLD

Pharm[1]
222167-42-2 C₁₁H₁₃NOSi 203.31 g/mol

Varies by

batch

Often

requires cold-

chain

transportation

.

Physicochemical Data
A summary of the key physicochemical properties of 2-
((Trimethylsilyl)ethynyl)nicotinaldehyde is presented below.

Table 2: Physicochemical Properties of 2-((Trimethylsilyl)ethynyl)nicotinaldehyde

Property Value Source

CAS Number 222167-42-2 BLD Pharm[1]

Molecular Formula C₁₁H₁₃NOSi BLD Pharm[1]

Molecular Weight 203.31 g/mol BLD Pharm[1]

IUPAC Name

2-

((trimethylsilyl)ethynyl)pyridine-

3-carbaldehyde

-

Appearance Not specified -

Solubility Not specified -

Melting Point Not specified -

Boiling Point Not specified -
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A detailed, peer-reviewed experimental protocol for the synthesis of 2-
((Trimethylsilyl)ethynyl)nicotinaldehyde is not readily available in the public domain.

However, based on the structure of the molecule, a plausible synthetic route is the Sonogashira

coupling reaction. This palladium-catalyzed cross-coupling reaction is a well-established

method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or

vinyl halide.

Proposed Synthetic Pathway: Sonogashira Coupling
The synthesis of 2-((Trimethylsilyl)ethynyl)nicotinaldehyde would likely involve the coupling

of a 2-halo-3-nicotinaldehyde (where the halogen is typically bromine or iodine) with

trimethylsilylacetylene.

2-Halonicotinaldehyde

2-((Trimethylsilyl)ethynyl)nicotinaldehydeTrimethylsilylacetylene

Pd Catalyst (e.g., Pd(PPh₃)₄)
Cu(I) Co-catalyst (e.g., CuI)

Base (e.g., Et₃N)

Click to download full resolution via product page

Caption: Proposed Sonogashira coupling for the synthesis of 2-
((Trimethylsilyl)ethynyl)nicotinaldehyde.

General Experimental Protocol for Sonogashira
Coupling (Hypothetical)
Disclaimer: The following is a general, hypothetical protocol based on known Sonogashira

reaction conditions and has not been specifically optimized for the synthesis of 2-
((Trimethylsilyl)ethynyl)nicotinaldehyde. Researchers should conduct their own optimization

and safety assessments.
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Materials:

2-Bromo-3-nicotinaldehyde (or 2-Iodo-3-nicotinaldehyde)

Trimethylsilylacetylene

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0))

Copper(I) iodide (CuI)

Amine base (e.g., Triethylamine or Diisopropylamine)

Anhydrous solvent (e.g., Toluene, THF, or DMF)

Procedure:

To a dried reaction flask under an inert atmosphere (e.g., nitrogen or argon), add the 2-

halonicotinaldehyde, palladium catalyst, and copper(I) iodide.

Add the anhydrous solvent and the amine base, and stir the mixture until all solids are

dissolved.

Slowly add trimethylsilylacetylene to the reaction mixture.

The reaction is typically stirred at room temperature or gently heated, and the progress is

monitored by an appropriate analytical technique (e.g., TLC or GC-MS).

Upon completion, the reaction mixture is worked up by filtering off the catalyst, followed by

extraction and purification of the product, usually by column chromatography.

Applications in Research and Drug Discovery
Currently, there is a lack of publicly available scientific literature detailing the specific biological

activities, involvement in signaling pathways, or direct applications in drug discovery programs

for 2-((Trimethylsilyl)ethynyl)nicotinaldehyde.

While no specific data exists for this compound, the structural motifs present suggest potential

areas of investigation for researchers:
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Scaffold for Library Synthesis: The aldehyde and the protected alkyne functionalities provide

two reactive handles for further chemical modifications, making it a suitable starting material

for the synthesis of a library of diverse pyridine-based compounds.

Precursor to Biologically Active Molecules: Pyridine and alkyne moieties are present in

numerous biologically active compounds and approved drugs. This molecule could serve as

a key intermediate in the synthesis of novel therapeutic agents.

Signaling Pathways and Logical Relationships
As there is no available data on the biological effects of 2-
((Trimethylsilyl)ethynyl)nicotinaldehyde, no signaling pathway diagrams can be constructed

at this time. The logical relationship for its utility is primarily as a chemical building block.

2-((Trimethylsilyl)ethynyl)nicotinaldehyde Chemical Modification
(e.g., Aldehyde chemistry, Alkyne deprotection and coupling)

Diverse Library of
Pyridine Derivatives

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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